1-(3-Methylazetidin-3-yl)ethan-1-one

Core Science & Biosynthesis

A Comprehensive Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 1-(3-Methylazetidin-3-yl)ethan-1-one

Abstract

This technical guide provides a detailed framework for the nuclear magnetic resonance (NMR) spectroscopic analysis of 1-(3-Methylazetidin-3-yl)ethan-1-one, a heterocyclic ketone of interest to researchers in medicinal chemistry and drug development. Given the importance of the azetidine scaffold, unambiguous structural confirmation is paramount. This document offers a predictive analysis of the ¹H and ¹³C NMR chemical shifts based on established principles of NMR spectroscopy. Furthermore, it outlines a robust, self-validating experimental protocol for the acquisition, processing, and interpretation of NMR data for this specific molecule. This guide is intended to serve as a practical resource for scientists, enabling them to confidently verify the structure and purity of this compound and its analogues.

Part 1: Introduction to 1-(3-Methylazetidin-3-yl)ethan-1-one and the Role of NMR

The compound 1-(3-Methylazetidin-3-yl)ethan-1-one features a strained four-membered azetidine ring, a privileged scaffold in modern drug discovery due to its ability to impart unique three-dimensional character and improved physicochemical properties to drug candidates. The molecule contains a quaternary carbon within this ring, substituted with both a methyl and an acetyl group.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for the structural elucidation of small organic molecules.[1][2] It provides precise information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a compound like 1-(3-Methylazetidin-3-yl)ethan-1-one, NMR is indispensable for confirming the integrity of the azetidine ring, verifying the substitution pattern, and ensuring isomeric purity.

Structure of 1-(3-Methylazetidin-3-yl)ethan-1-one with atom numbering.

Part 2: Predicted NMR Spectral Analysis

While experimental data is the gold standard, a predictive analysis based on established chemical shift theory provides a crucial benchmark for interpretation. The following predictions are based on standard chemical shift ranges and the known electronic effects of adjacent functional groups.

Predicted ¹H NMR Chemical Shifts

The proton NMR spectrum is expected to show four distinct signals. The azetidine ring protons are diastereotopic due to the chiral center at C3', leading to potentially complex splitting patterns.

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Justification
H2'/H4' (Azetidine CH₂)	3.0 - 3.8	Multiplet (AB quartet or complex)	Protons are on carbons adjacent to the electron-withdrawing nitrogen atom, shifting them downfield.[3][4] Diastereotopicity will result in complex splitting.
NH (Azetidine)	1.5 - 3.5	Broad Singlet	The chemical shift is highly dependent on solvent, concentration, and temperature. The signal may be broad due to quadrupole broadening and exchange.[5]
C1-C H₃ (Acetyl Methyl)	2.0 - 2.4	Singlet	This methyl group is adjacent to a carbonyl group, which is deshielding.[4]
C3'-C H₃ (Ring Methyl)	1.2 - 1.6	Singlet	This is an aliphatic methyl group on a quaternary carbon, expected to be in the typical upfield region.

Predicted ¹³C NMR Chemical Shifts

The proton-decoupled ¹³C NMR spectrum is predicted to show five signals, including one for the carbonyl carbon and one for the quaternary carbon.

Carbon Assignment	Predicted δ (ppm)	Justification
C1 (C=O)	205 - 215	The carbonyl carbon of a ketone typically appears in this far downfield region.[6]
C2'/C4' (Azetidine CH₂)	50 - 65	These carbons are attached to the electronegative nitrogen, causing a significant downfield shift into the C-N/C-O region.[7][8]
C3' (Quaternary)	40 - 55	This is a quaternary aliphatic carbon. Its signal is expected to be of lower intensity due to the lack of a Nuclear Overhauser Effect (NOE) enhancement and longer relaxation times.[8]
C2 (Acetyl CH₃)	25 - 35	The methyl carbon of a ketone falls in this range.[6]
C3'-CH₃ (Ring Methyl)	20 - 30	A typical chemical shift for a methyl group on a quaternary carbon in an aliphatic system.

The Influence of Solvent Choice

The choice of deuterated solvent can significantly impact the observed chemical shifts, particularly for protons on or near heteroatoms.[9][10] In a non-polar solvent like CDCl₃, the NH proton signal may be sharp and well-defined. In a polar, hydrogen-bond-accepting solvent like DMSO-d₆, the NH signal is expected to shift significantly downfield and may broaden further due to hydrogen bonding with the solvent.[11] Researchers should be consistent with the solvent used to ensure data comparability.

Part 3: A Validated Protocol for Experimental NMR Data Acquisition

This section provides a step-by-step methodology for acquiring high-quality NMR data for 1-(3-Methylazetidin-3-yl)ethan-1-one. Following this protocol ensures reproducibility and provides a self-validating dataset through the use of an internal standard and systematic acquisition steps.

Fig. 2: Experimental workflow for NMR analysis.

Sample Preparation

• Weighing: Accurately weigh 10-20 mg of the purified compound into a clean, dry vial.

• Solvent Selection: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good first choice as it is relatively non-polar and solubilizes a wide range of organic compounds. Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.[1] The chemical shifts of common impurities in deuterated solvents are well-documented and should be consulted to avoid misinterpretation.[12][13]

• Dissolution: Vortex the vial until the sample is fully dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the liquid height is sufficient for the spectrometer's detection coil (typically ~4-5 cm).

Spectrometer Setup and Data Acquisition

• Instrument Insertion and Locking: Insert the sample into the spectrometer. The instrument will "lock" onto the deuterium signal of the CDCl₃, which serves as a reference to stabilize the magnetic field during the experiment.

• Shimming: Perform an automated or manual shimming procedure. This process adjusts the magnetic field to maximize its homogeneity across the sample volume, which is critical for achieving sharp, well-resolved peaks.

• ¹H NMR Acquisition:

  • Load standard proton acquisition parameters.

  • A 30° or 45° pulse angle is typically sufficient.

  • Set the spectral width to cover a range of approximately -2 to 12 ppm.

  • Acquire 16 to 32 scans with a relaxation delay of 1-2 seconds. This is usually sufficient for a sample of this concentration.

• ¹³C NMR Acquisition:

  • Load standard carbon acquisition parameters with proton decoupling (e.g., zgpg30).

  • Due to the low natural abundance (1.1%) and lower gyromagnetic ratio of ¹³C, a longer acquisition time is necessary.[8]

  • Acquire at least 1024 scans, with a relaxation delay of 2 seconds.

• (Optional but Recommended) 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To confirm which protons are coupled (e.g., the diastereotopic protons on the azetidine ring).

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton signal directly to the carbon to which it is attached.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations. This is invaluable for confirming the overall structure, for example, by observing a correlation from the acetyl methyl protons (H2) to the carbonyl carbon (C1) and the quaternary carbon (C3').[14][15][16]

Data Processing

• Fourier Transformation: Convert the raw time-domain data (Free Induction Decay - FID) into the frequency-domain spectrum.

• Correction: Apply phase correction to ensure all peaks are in positive absorption mode and apply baseline correction to achieve a flat spectrum.

• Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration: For the ¹H spectrum, integrate the area under each peak. The ratio of these integrals should correspond to the ratio of protons giving rise to each signal.

Part 4: Data Interpretation and Structural Verification

The final step is to synthesize all the acquired information to provide an unambiguous structural assignment.

• Compare to Predictions: Match the experimentally observed chemical shifts, multiplicities, and integrations with the predicted values in Part 2.

• Validate ¹H Integrals: The integral ratios should be consistent with the structure. For example, the ratio of the acetyl methyl singlet to the ring methyl singlet should be 3:3 (or 1:1). The integral of the azetidine ring protons should sum to 4.

• Use 2D Data for Confirmation:

  • An HSQC spectrum will definitively link the azetidine proton signals (~3.0-3.8 ppm) to the azetidine carbon signals (~50-65 ppm).

  • An HMBC spectrum will provide the key connectivity information. Expected key correlations include:

    • From the acetyl methyl protons (H2) to the carbonyl carbon (C1).

    • From the ring methyl protons (C3'-Me) to the quaternary carbon (C3') and the azetidine ring carbons (C2'/C4').

    • From the azetidine ring protons (H2'/H4') to the quaternary carbon (C3').

Conclusion

The structural elucidation of 1-(3-Methylazetidin-3-yl)ethan-1-one is straightforwardly accomplished using a combination of 1D and 2D NMR spectroscopy. By establishing a predictive framework and adhering to a rigorous experimental protocol, researchers can obtain high-quality, self-validating data. This guide provides the necessary theoretical background and practical steps to confidently assign the ¹H and ¹³C NMR spectra, ensuring the structural integrity and purity of this valuable chemical entity for applications in research and drug development.

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An In-depth Technical Guide to the Safety and Toxicological Profile of 1-(3-Methylazetidin-3-yl)ethan-1-one

Introduction: A Proactive Approach to Laboratory Safety

For researchers and drug development professionals, the introduction of novel chemical entities into the laboratory workflow necessitates a rigorous and proactive assessment of potential hazards. 1-(3-Methylazetidin-3-yl)ethan-1-one, a substituted azetidine, represents a valuable building block in medicinal chemistry. However, like many specialized reagents, publicly available, comprehensive toxicological data is limited. This guide provides a detailed analysis of the known safety information for this compound, supplemented with a structurally-based hazard assessment to ensure safe handling and use. By understanding the rationale behind safety protocols, scientists can foster a culture of vigilance and integrity in the laboratory.

Section 1: Chemical Identity and Physical Properties

Identifier	Value	Source
Chemical Name	1-(3-Methylazetidin-3-yl)ethan-1-one	-
Synonym	1-acetyl-3-methylazetidine	-
CAS Number	61495-94-1	[1]
Molecular Formula	C₆H₁₁NO	[1]
Molecular Weight	113.16 g/mol	[1]
Appearance	Data Not Available	-
Boiling Point	Data Not Available	-
Density	Data Not Available	-
Solubility	Data Not Available	-

Section 2: GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a standardized framework for communicating hazard information. Based on available Safety Data Sheet (SDS) information, 1-(3-Methylazetidin-3-yl)ethan-1-one is classified as a hazardous chemical.[2]

GHS Element	Classification	Details
Signal Word	Warning	[2]
Pictogram		GHS07: Irritant
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.	[2]
Supplemental Hazards	May be harmful if swallowed.May be harmful if inhaled.	[2]

Expert Insight: The classification as a Category 2 irritant for both skin and eyes is the primary driver for all handling protocols. This indicates that direct contact is likely to cause inflammation, redness, and discomfort upon short-term exposure, with the potential for more significant issues upon prolonged contact. The supplemental oral and inhalation hazard statements, while not assigned a specific category due to lack of quantitative data, necessitate measures to prevent ingestion and aerosol generation.

Section 3: Toxicological Profile & Structural Hazard Analysis

A comprehensive toxicological profile, including quantitative data such as LD50 (Lethal Dose, 50%), is not available for 1-(3-Methylazetidin-3-yl)ethan-1-one. In the absence of such data, a structural analysis is a critical tool for predicting potential toxicities and establishing precautionary handling procedures.

Known Hazards

The compound is confirmed to be a skin and eye irritant.[2] The mechanism is likely related to the chemical reactivity of the molecule with biological tissues.

Inferred Hazards from Chemical Structure

• The Azetidine Ring: Azetidines are four-membered, nitrogen-containing heterocyclic rings. This ring system is strained, which can impart higher reactivity compared to larger, more stable ring systems like pyrrolidine or piperidine. Strained heterocycles can be reactive towards nucleophiles, including biological macromolecules, which can be a source of irritation and potential toxicity.

• N-Acetyl Group: The presence of the N-acetyl group makes the molecule an amide. While amides are generally stable, the nitrogen atom's lone pair is delocalized onto the carbonyl oxygen, which influences the basicity and reactivity of the azetidine nitrogen.

• Tertiary Amine Functionality: The nitrogen atom within the ring is a tertiary amine. Tertiary amines as a class can have varied toxicological profiles, but many are known to be irritants to skin, eyes, and mucous membranes.

Section 4: Laboratory Handling and Safety Protocols

The following protocols are designed as a self-validating system, directly addressing the identified hazards of skin and eye irritation and the potential for harm via inhalation or ingestion.

Engineering Controls

• Primary Control: All handling of 1-(3-Methylazetidin-3-yl)ethan-1-one, including weighing and solution preparation, must be conducted within a certified chemical fume hood. This is the primary defense against the "May be harmful if inhaled" advisory by preventing the accumulation of vapors or aerosols in the breathing zone.

Personal Protective Equipment (PPE)

The selection of PPE is causally linked to the GHS hazard classifications.

• Eye and Face Protection: Due to the H319 "Causes serious eye irritation" classification, chemical safety goggles are mandatory.[2] A face shield should be worn over the goggles if there is a significant risk of splashing.

• Skin Protection: To prevent contact as mandated by the H315 "Causes skin irritation" classification, nitrile gloves are required.[2] Lab coats must be worn and fully buttoned. Ensure gloves are inspected before use and changed immediately if contamination is suspected.

• Respiratory Protection: Under normal operating conditions within a fume hood, respiratory protection is not required. If engineering controls fail or for emergency response, a NIOSH-approved respirator with an organic vapor cartridge should be used.

Safe Handling and Storage

• Handling: Avoid all direct contact. Use spatulas and other tools for transfers. Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2] To maintain product quality and minimize degradation, refrigeration is recommended.[2]

• Incompatibilities: Store away from strong oxidizing agents, as these may react exothermically with the amine functionality.[2]

Section 5: Emergency Procedures

Rapid and correct response to an exposure is critical.

• In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so.[2] Seek immediate medical attention.

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing. If irritation develops or persists, seek medical attention.

• In Case of Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek medical attention.

• In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Section 6: Logical Workflow for Hazard Assessment

For novel or data-poor compounds, a structured workflow is essential for establishing safety protocols. The following diagram illustrates the logical process undertaken for 1-(3-Methylazetidin-3-yl)ethan-1-one, which serves as a model for assessing other research chemicals.

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1-(3-Methylazetidin-3-yl)ethan-1-one molecular weight and exact mass

An In-Depth Technical Guide to 1-(3-Methylazetidin-3-yl)ethan-1-one

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical properties, a proposed synthetic pathway, and potential applications of the novel compound 1-(3-Methylazetidin-3-yl)ethan-1-one. The azetidine scaffold is a key structural motif in modern medicinal chemistry, valued for its ability to impart favorable physicochemical and pharmacokinetic properties to drug candidates. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights into this promising, yet underexplored, chemical entity. While experimental data for this specific molecule is not extensively available in public literature, this guide synthesizes information from closely related analogues and established synthetic methodologies to provide a robust scientific foundation for future research and application.

Physicochemical Properties

The fundamental molecular characteristics of 1-(3-Methylazetidin-3-yl)ethan-1-one, with the chemical formula C₇H₁₃NO, have been calculated based on its structure. These values are crucial for its identification and for predicting its behavior in various chemical and biological systems. A related compound, 1-(3-Methylazetidin-3-yl)propan-1-one, shares the same molecular formula and has a reported molecular weight of 127.18 g/mol .[1] Similarly, the isomeric compound Cyclohexanecarboxamide also has a molecular weight of 127.1842 g/mol .[2]

Property	Value	Source
Molecular Formula	C₇H₁₃NO	-
Molecular Weight	127.18 g/mol	Calculated
Exact Mass	127.09971 Da	Calculated
IUPAC Name	1-(3-methylazetidin-3-yl)ethan-1-one	-

Proposed Synthesis and Mechanistic Rationale

As of the date of this guide, a specific, experimentally validated synthesis for 1-(3-Methylazetidin-3-yl)ethan-1-one has not been published in peer-reviewed literature. However, based on established methodologies for the synthesis of 3-substituted azetidines and the acylation of secondary amines, a plausible and efficient synthetic route can be proposed.[3][4][5]

The proposed synthesis involves a two-step process starting from a suitable precursor, such as 3-methylazetidine. The first step would be the protection of the azetidine nitrogen, followed by the introduction of the acetyl group, and finally deprotection. A more direct approach, and the one detailed below, involves the direct acylation of 3-methylazetidine.

Proposed Synthetic Pathway: Direct Acylation of 3-Methylazetidine

The most straightforward proposed synthesis involves the direct N-acylation of 3-methylazetidine with a suitable acetylating agent, such as acetyl chloride or acetic anhydride, in the presence of a non-nucleophilic base to scavenge the acid byproduct.

Experimental Protocol

Materials:

• 3-Methylazetidine hydrochloride

• Acetyl chloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 3-methylazetidine hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (2.2 eq) at 0 °C.

• Stir the mixture for 15 minutes to liberate the free base of 3-methylazetidine.

• Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the addition of water.

• Separate the organic layer, and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product, 1-(3-Methylazetidin-3-yl)ethan-1-one.

Causality and Experimental Choices

• Choice of Base: A non-nucleophilic base like triethylamine or DIPEA is crucial to neutralize the HCl generated during the acylation reaction without competing with the azetidine nitrogen as a nucleophile.

• Solvent: Anhydrous dichloromethane is a suitable solvent as it is inert to the reaction conditions and allows for easy workup.

• Temperature Control: The initial cooling to 0 °C is important to control the exothermic reaction between the amine and acetyl chloride, minimizing potential side reactions.

Proposed synthesis workflow for 1-(3-Methylazetidin-3-yl)ethan-1-one.

Applications in Research and Drug Development

The azetidine ring is a highly sought-after scaffold in medicinal chemistry. Its strained four-membered ring structure imparts a degree of conformational rigidity, which can be advantageous for optimizing ligand-receptor interactions. Furthermore, azetidines are known to improve key drug-like properties such as aqueous solubility and metabolic stability.[6]

While specific biological activities of 1-(3-Methylazetidin-3-yl)ethan-1-one are not yet documented, its structural motifs suggest several areas of potential therapeutic relevance:

• Central Nervous System (CNS) Agents: The incorporation of small, polar heterocyclic rings like azetidine is a common strategy in the design of CNS-active compounds. For instance, novel 3-substituted azetidine derivatives have been explored as triple reuptake inhibitors for the treatment of depression and other neurological disorders.[7][8]

• Enzyme Inhibitors: The ketone functionality can act as a hydrogen bond acceptor, and the azetidine ring can form key interactions within the binding pockets of various enzymes. The overall structure could serve as a starting point for the development of inhibitors for targets such as kinases or proteases.

• Bioisosteric Replacement: The 3-methylazetidine group can be used as a bioisostere for other commonly used groups in drug discovery, such as a gem-dimethyl or a tert-butyl group, to fine-tune potency, selectivity, and pharmacokinetic profiles.

The reactivity of the acetyl group on the azetidine nitrogen also presents opportunities for further chemical modification, allowing for the synthesis of a diverse library of analogues for structure-activity relationship (SAR) studies. The amide bond in N-acyl azetidines exhibits reduced planarity compared to typical amides, which can influence their chemical reactivity and biological interactions.[9]

Conclusion

1-(3-Methylazetidin-3-yl)ethan-1-one represents a novel chemical entity with significant potential for application in medicinal chemistry and drug discovery. This guide provides the foundational chemical information and a plausible synthetic strategy to enable further investigation of this compound. The unique structural features of the 3-methylazetidine core, combined with the reactive handle of the N-acetyl group, make it an attractive building block for the development of new therapeutic agents. Future research should focus on the experimental validation of the proposed synthesis and the biological evaluation of this compound and its derivatives in various disease models.

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Protocols & Analytical Methods

Synthesis protocols and pathways for 1-(3-Methylazetidin-3-yl)ethan-1-one

Application Note: Synthesis Protocols and Pathways for 1-(3-Methylazetidin-3-yl)ethan-1-one

Executive Summary

1-(3-Methylazetidin-3-yl)ethan-1-one (also referred to as 3-acetyl-3-methylazetidine) is a highly valuable, sterically constrained building block. The incorporation of azetidine rings into drug candidates often improves metabolic stability, increases aqueous solubility, and lowers lipophilicity compared to their acyclic or larger-ring counterparts. Recently, this specific methylazetidine motif has been critically employed in the synthesis of potent CCR6 receptor antagonists for the treatment of autoimmune diseases like psoriasis[1].

Because direct acetylation of azetidine derivatives can be plagued by poor regioselectivity and over-alkylation, the most robust and scalable pathway relies on the homologation of 1-Boc-3-methylazetidine-3-carboxylic acid via a Weinreb amide intermediate[2]. This guide details the step-by-step synthesis, mechanistic rationale, and in-process controls required to successfully generate this molecule.

Synthetic Strategy and Mechanistic Rationale

The synthetic pathway is a three-step sequence designed to maximize yield and prevent the formation of tertiary alcohol byproducts.

• Step 1: Weinreb Amidation. The starting material, 1-Boc-3-methylazetidine-3-carboxylic acid, is coupled with N,O-dimethylhydroxylamine. We utilize Propylphosphonic anhydride (T3P) as the coupling agent rather than standard carbodiimides (like EDC or DCC). T3P is selected because it generates strictly water-soluble byproducts, enabling a self-validating, extraction-only purification that is highly amenable to scale-up[3].

• Step 2: Grignard Addition. The resulting Weinreb amide is reacted with methylmagnesium bromide (MeMgBr). The causality behind using the Weinreb amide is its ability to form a stable, five-membered chelated intermediate with the magnesium ion. This chelate is stable at low temperatures and prevents a second equivalent of the Grignard reagent from attacking, which would otherwise yield an unwanted tertiary alcohol. The tetrahedral intermediate only collapses to form the desired methyl ketone upon aqueous acidic workup[1].

• Step 3: Deprotection. The Boc group is cleaved using anhydrous acidic conditions (e.g., HCl in dioxane). Low molecular weight azetidine free bases are highly volatile and prone to degradation; therefore, isolating the final product as a hydrochloride salt ensures long-term stability and precise stoichiometric control for subsequent pharmaceutical coupling steps.

Pathway Visualizations

Figure 1. Three-step synthetic workflow for 1-(3-Methylazetidin-3-yl)ethan-1-one.

Figure 2. Mechanistic rationale of the Weinreb ketone synthesis.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of tert-Butyl 3-(methoxy(methyl)carbamoyl)-3-methylazetidine-1-carboxylate Self-Validation Checkpoint: The reaction should transition from a suspension to a pale yellow homogeneous solution as the coupling proceeds.

• Preparation: In a flame-dried, round-bottom flask purged with nitrogen, dissolve 1-Boc-3-methylazetidine-3-carboxylic acid (20.0 g, 93.0 mmol) in anhydrous dichloromethane (DCM, 500 mL)[2].

• Reagent Addition: Add N,O-dimethylhydroxylamine hydrochloride (10.9 g, 111.6 mmol, 1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 54 mL, 310 mmol, 3.3 equiv). Stir for 10 minutes to ensure complete dissolution.

• Coupling: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of propylphosphonic anhydride (T3P, 50% w/w in ethyl acetate, 68 mL, ~1.2 equiv) dropwise via an addition funnel to control the mild exotherm[3].

• Reaction: Remove the ice bath and allow the pale yellow solution to stir at room temperature for 18 hours. Monitor completion via LC-MS or TLC (Ninhydrin stain).

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (250 mL). Separate the organic layer and wash sequentially with 10% aqueous citric acid (250 mL) and brine (250 mL)[2].

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the Weinreb amide as a viscous pale oil. (Expected yield: 85-90%).

Protocol B: Synthesis of tert-Butyl 3-acetyl-3-methylazetidine-1-carboxylate Self-Validation Checkpoint: The absence of a tertiary alcohol byproduct peak in LC-MS confirms the successful stabilization of the chelate intermediate.

• Preparation: Dissolve the Weinreb amide intermediate (20.0 g, 77.4 mmol) in anhydrous tetrahydrofuran (THF, 300 mL) under a strict nitrogen atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. (Note: Depending on scale, 0 °C can be utilized, but -78 °C ensures maximum chemoselectivity).

• Grignard Addition: Add methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 38.7 mL, 116.1 mmol, 1.5 equiv) dropwise over 30 minutes, maintaining the internal temperature below -65 °C[1].

• Reaction: Stir the mixture at -78 °C for 1 hour, then gradually allow it to warm to room temperature and stir for an additional 2 hours.

• Quench & Workup: Carefully quench the reaction at 0 °C by the dropwise addition of saturated aqueous NH₄Cl (150 mL). Extract the aqueous phase with ethyl acetate (3 x 150 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure N-Boc-ketone as a colorless oil.

Protocol C: Deprotection to 1-(3-Methylazetidin-3-yl)ethan-1-one Hydrochloride Self-Validation Checkpoint: The product will precipitate as a white solid upon trituration with diethyl ether, confirming salt formation.

• Preparation: Dissolve tert-Butyl 3-acetyl-3-methylazetidine-1-carboxylate (10.0 g, 46.9 mmol) in anhydrous DCM (50 mL).

• Deprotection: Add 4M HCl in dioxane (58 mL, ~5 equiv) dropwise at room temperature.

• Reaction: Stir the solution at room temperature for 2-4 hours. The reaction progress can be monitored by TLC (disappearance of the starting material).

• Isolation: Concentrate the reaction mixture under reduced pressure to remove all volatiles.

• Trituration: Suspend the resulting crude residue in cold diethyl ether (100 mL), stir for 15 minutes, and filter the precipitate. Wash the filter cake with additional cold ether and dry under high vacuum to afford 1-(3-Methylazetidin-3-yl)ethan-1-one hydrochloride as a highly pure, hygroscopic white solid.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters and expected analytical metrics for the three-step sequence.

Step	Reaction Type	Key Reagents	Temp Profile	Typical Yield	Purity (LC-MS)
1	Amidation (Weinreb)	T3P, DIPEA, Me(MeO)NH·HCl	0 °C to RT	85 - 95%	>95%
2	Grignard Addition	MeMgBr, THF	-78 °C to RT	75 - 85%	>95%
3	Boc-Deprotection	4M HCl/Dioxane, DCM	RT	90 - 99%	>98%

Safety and Handling Considerations

• Exotherm Control: The addition of T3P (Step 1) and MeMgBr (Step 2) are highly exothermic. Dropwise addition and strict internal temperature monitoring are mandatory to prevent thermal runaway and byproduct formation.

• Hygroscopicity: The final azetidine hydrochloride salt is hygroscopic. It must be stored in a desiccator or under an inert argon atmosphere at -20 °C to maintain its integrity for downstream cross-coupling or nucleophilic substitution reactions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2021219849A1 - Azetidin-3-ylmethanol derivatives as ccr6 receptor modulators - Google Patents [patents.google.com]
• 3. WO2023057548A1 - Ccr6 receptor modulators - Google Patents [patents.google.com]

Application Note & Protocol: 1-(3-Methylazetidin-3-yl)ethan-1-one as a sp³-Rich Building Block in Medicinal Chemistry

Introduction and Rationale

The transition from planar, sp²-hybridized aromatic rings to saturated, sp³-rich heterocycles—often termed the "Escape from Flatland"—is a cornerstone of modern drug discovery.1 due to their unique physicochemical profiles, serving as excellent bioisosteres for larger rings like piperidines or morpholines[1]. They effectively lower lipophilicity (LogP) and improve aqueous solubility while maintaining basicity[2].

Among azetidine derivatives, 1-(3-Methylazetidin-3-yl)ethan-1-one (often utilized as its N-Boc protected derivative, tert-butyl 3-acetyl-3-methylazetidine-1-carboxylate) represents a highly optimized, next-generation building block.

The Causality of the Quaternary C3 Center

The structural genius of this specific building block lies in the 3-methyl group .

• Prevention of Enolization: A standard 3-acetylazetidine possesses an alpha-proton at the C3 position. Ketones naturally undergo keto-enol tautomerization. If 3-acetylazetidine enolizes toward the ring, it forms an exocyclic double bond. Four-membered rings with exocyclic double bonds suffer from severe angle strain (forcing a 120° sp² angle into a ~90° constrained geometry), leading to rapid degradation or ring-opening. The 3-methyl group creates an all-carbon quaternary center, completely blocking this destructive enolization pathway.

• Metabolic Stability: The C3 position of azetidines is a known hotspot for Cytochrome P450-mediated oxidative metabolism. 3 acts as a steric shield, drastically improving the pharmacokinetic half-life of the resulting drug candidate[3].

Fig 1. Pharmacokinetic optimization logic utilizing quaternary azetidine scaffolds.

Physicochemical Comparison

To illustrate the structural advantages, the table below summarizes the theoretical properties of various acetyl-containing scaffolds. The 3-methylazetidine motif maximizes the fraction of sp³ carbons (Fsp³) while mitigating the liabilities associated with unsubstituted azetidines.

Scaffold	Fsp³	Relative Ring Strain	C3 Metabolic Liability	Enolization Risk (Toward Ring)
Acetylbenzene	0.12	None	Low	None
4-Acetylpiperidine	0.71	Low	Moderate	Low
3-Acetylazetidine	0.71	High	High	High (Strain-inducing)
3-Acetyl-3-methylazetidine	0.75	High	Low (Blocked)	None (Quaternary C3)

Synthetic Versatility & Workflows

The acetyl group serves as a versatile synthetic handle. 4 and can be derivatized into a multitude of pharmacophores[4]. The three primary pathways utilized in medicinal chemistry include:

• Heterocycle Construction: Condensation with hydrazines to form pyrazoles.

• Reductive Amination: Installation of complex aliphatic or aryl amines.

• Organometallic Additions: Grignard additions to generate tertiary alcohols, which act as potent hydrogen-bond donors.

Fig 2. Divergent synthetic functionalization of 1-(3-Methylazetidin-3-yl)ethan-1-one.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring high yield and purity by addressing the specific steric and electronic challenges of the 3-acetyl-3-methylazetidine scaffold.

Protocol A: Synthesis of 3-(3-Methylazetidin-3-yl)-1H-pyrazole

Objective: Convert the 2-carbon acetyl unit into a 3-carbon pyrazole heterocycle. Mechanistic Causality: To form a pyrazole, a 1,3-dielectrophile is required. N,N-Dimethylformamide dimethyl acetal (DMF-DMA) provides the necessary one-carbon electrophile, reacting with the terminal methyl group of the acetyl moiety to form an enaminone intermediate. Hydrazine then acts as a bis-nucleophile to close the ring.

Step-by-Step Procedure:

• Enaminone Formation: Dissolve tert-butyl 3-acetyl-3-methylazetidine-1-carboxylate (1.0 eq, 5.0 mmol) in neat DMF-DMA (5.0 eq, 25.0 mmol).

• Stir the mixture at 90 °C for 12 hours under a nitrogen atmosphere.

• Validation Check: Monitor by LC-MS. The starting material mass (m/z 214 [M+H]+) should completely shift to the enaminone mass (m/z 269 [M+H]+).

• Concentrate the reaction mixture in vacuo to remove excess DMF-DMA.

• Cyclization: Dissolve the crude enaminone in absolute ethanol (15 mL). Add hydrazine hydrate (64% in water, 3.0 eq, 15.0 mmol).

• Reflux the mixture at 80 °C for 4 hours.

• Validation Check: TLC (EtOAc/Hexane 1:1) should show the disappearance of the bright yellow enaminone spot.

• Workup: Cool to room temperature, concentrate, and partition between EtOAc and water. Wash the organic layer with brine, dry over Na₂SO₄, and purify via flash chromatography to yield the Boc-protected azetidinyl-pyrazole.

Protocol B: Titanium-Mediated Reductive Amination

Objective: Append a primary amine to the acetyl group. Mechanistic Causality: Reductive amination of a ketone adjacent to a quaternary center is sterically hindered. Standard mild conditions (e.g., NaBH(OAc)₃ in DCE) often fail because the hemiaminal intermediate cannot efficiently form. Titanium(IV) isopropoxide (Ti(OiPr)₄) is utilized as a powerful Lewis acid and water scavenger to forcefully drive the equilibrium toward the ketimine before reduction.

Step-by-Step Procedure:

• Imine Formation: In an oven-dried flask, dissolve tert-butyl 3-acetyl-3-methylazetidine-1-carboxylate (1.0 eq, 2.0 mmol) and the desired primary amine (1.2 eq, 2.4 mmol) in anhydrous THF (10 mL).

• Add Ti(OiPr)₄ (2.0 eq, 4.0 mmol) dropwise at room temperature. Stir the mixture for 18 hours under nitrogen.

• Reduction: Cool the reaction mixture to 0 °C. Add anhydrous methanol (5 mL) followed by the portion-wise addition of NaBH₄ (1.5 eq, 3.0 mmol).

• Causality Note: Methanol is required to break up the titanium complex and facilitate the hydride transfer from NaBH₄.

• Stir at room temperature for 2 hours.

• Workup (Self-Validating Step): Quench the reaction by adding water (2 mL). A thick white precipitate of TiO₂ will immediately form, confirming the hydrolysis of the titanium complex.

• Filter the suspension through a pad of Celite, washing thoroughly with EtOAc.

• Concentrate the filtrate and purify via reverse-phase HPLC or silica gel chromatography (DCM/MeOH gradient) to obtain the sterically hindered amine.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs. National Institutes of Health (NIH). Available at:[1]

• Discovery of Beclabuvir: A Potent Allosteric Inhibitor of the Hepatitis C Virus Polymerase. National Institutes of Health (NIH). Available at:[2]

• Dual Strain-Release Cascade for Accessing sp³-Rich Azetidine–Bicyclopentane Frameworks Bearing Multiple Quaternary Carbon Centers. American Chemical Society (ACS). Available at:[3]

• An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Available at:[4]

• Structure-guided optimisation of N-hydroxythiazole-derived inhibitors of factor inhibiting hypoxia-inducible factor-α. The Royal Society of Chemistry (RSC). Available at:[5]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Beclabuvir: A Potent Allosteric Inhibitor of the Hepatitis C Virus Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Structure-guided optimisation of N -hydroxythiazole-derived inhibitors of factor inhibiting hypoxia-inducible factor-α - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04253G [pubs.rsc.org]

Application Note: Strategic Incorporation of 1-(3-Methylazetidin-3-yl)ethan-1-one in sp³-Rich Drug Design

Executive Summary

The pharmaceutical industry's paradigm shift toward "Escape from Flatland" emphasizes the incorporation of sp³-rich, three-dimensional scaffolds to improve the physicochemical properties and clinical success rates of drug candidates[1]. As target binding sites become increasingly complex, planar aromatic rings often suffer from poor solubility, high metabolic clearance, and off-target promiscuity.

1-(3-Methylazetidin-3-yl)ethan-1-one (also known as 3-acetyl-3-methylazetidine) has emerged as a highly versatile, compact, bifunctional building block. This application note details the mechanistic rationale for utilizing this specific azetidine scaffold, highlights its physicochemical advantages over traditional unbranched heterocyclic systems, and provides validated, self-contained protocols for its divergent functionalization in medicinal chemistry workflows.

Mechanistic Rationale: The Azetidine Advantage

Conformational Rigidity and High Fsp³

Increasing the fraction of sp³-hybridized carbons (Fsp³) correlates strongly with enhanced aqueous solubility and improved metabolic stability[2]. The azetidine ring provides a highly strained, compact sp³ core. The specific 3,3-disubstitution present in 1-(3-Methylazetidin-3-yl)ethan-1-one creates a quaternary carbon center, locking the exit vectors of attached functional groups into a predictable, rigid 3D orientation[3]. This structural rigidity minimizes the entropic penalty upon target binding compared to flexible acyclic chains.

Superior Bioisosteric Replacement

Azetidines serve as excellent bioisosteres for morpholines, piperazines, and pyrrolidines, offering a lower molecular weight and reduced lipophilicity (clogP)[4]. Compared to traditional planar frameworks or larger saturated rings like piperidine, azetidines offer enhanced metabolic stability and improved aqueous solubility[5]. By replacing a planar phenyl ring or a bulky piperidine with 3-acetyl-3-methylazetidine, medicinal chemists can maintain critical hydrogen-bonding interactions while significantly improving Lipophilic Ligand Efficiency (LLE).

Bifunctional Orthogonality

Fragment-based lead discovery (FBLD) heavily relies on sp³-rich fragments with polar exit vectors to optimize ligand binding and developability[6]. 1-(3-Methylazetidin-3-yl)ethan-1-one possesses two orthogonal handles for divergent synthesis:

• Secondary Amine (Azetidine N-H): Primed for nucleophilic aromatic substitution (SNAr), Buchwald-Hartwig amination, or amide coupling.

• Acetyl Group (C=O): Positioned at the 3-position, ready for reductive amination, Wittig olefination, or condensation to form spirocyclic or fused heteroaromatic systems.

Physicochemical Impact: Data Presentation

The integration of 1-(3-Methylazetidin-3-yl)ethan-1-one into a drug scaffold dramatically alters its physicochemical profile. Table 1 summarizes the typical property shifts observed when replacing a standard planar piperazine core with this azetidine bioisostere.

Table 1: Comparative Physicochemical Profiling of Core Scaffolds

Property	Planar Analog (Piperazine-based)	sp³-Rich Analog (Azetidine-based)	Mechanistic Rationale / Impact
Fsp³	~0.25	~0.65	Enhanced 3D character; improved target selectivity and reduced promiscuity.
Aqueous Solubility	< 10 µg/mL	> 150 µg/mL	Disruption of flat crystal packing; lower melting point and higher solvation.
clogP	3.8	2.4	Reduced lipophilicity; improved Lipophilic Ligand Efficiency (LLE).
Metabolic Stability	High Clearance (Rapid)	Low Clearance (Extended)	Elimination of electron-rich aromatic oxidation hotspots.
Exit Vector Angle	180° (Linear/Flat)	~110° (Angled/3D)	Access to novel binding pockets previously inaccessible to flat molecules.

Logical Workflows & Divergent Functionalization

The true power of 1-(3-Methylazetidin-3-yl)ethan-1-one lies in its ability to be functionalized divergently. The workflow below illustrates the logical pathways for elaborating this scaffold.

Figure 1: Divergent functionalization logic of the bifunctional 3-acetyl-3-methylazetidine scaffold.

Validated Experimental Protocols

The following protocols provide self-validating, step-by-step methodologies for the dual-functionalization of the azetidine core.

Figure 2: Step-by-step experimental workflow for the dual-functionalization of the azetidine core.

Protocol 1: N-Arylation via Nucleophilic Aromatic Substitution (SNAr)

Causality & Expert Insight: The azetidine nitrogen possesses higher s-character in its lone pair compared to unstrained amines (like piperidine or pyrrolidine) due to its high ring strain. This makes it inherently less nucleophilic. Consequently, SNAr reactions require elevated temperatures and strong polar aprotic solvents to overcome the activation energy barrier. N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to neutralize the HCl byproduct without competing for the electrophile.

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL microwave vial, dissolve 1-(3-Methylazetidin-3-yl)ethan-1-one hydrochloride salt (1.0 equiv, 1.0 mmol) in anhydrous N-Methyl-2-pyrrolidone (NMP) (3.0 mL).

• Free-basing: Add DIPEA (3.0 equiv, 3.0 mmol) dropwise at room temperature. Stir for 10 minutes to ensure complete free-basing of the azetidine.

• Electrophile Addition: Add the target heteroaryl chloride (e.g., 2-chloropyrimidine derivative) (1.1 equiv, 1.1 mmol) in one portion.

• Reaction Execution: Seal the vial and heat the mixture to 110 °C in an oil bath or microwave reactor for 4–6 hours.

• Self-Validation (In-Process Control): Sample 5 µL of the reaction mixture, dilute in 1 mL MeCN/H2O, and analyze via LC-MS. The reaction is deemed complete when the heteroaryl chloride peak disappears and the desired (M+H)+ product mass is dominant.

• Workup: Cool the mixture to room temperature, dilute with Ethyl Acetate (20 mL), and wash sequentially with saturated aqueous NaHCO₃ (2 × 10 mL) and brine (3 × 10 mL) to remove NMP.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient).

Protocol 2: Divergent C-Functionalization via Reductive Amination

Causality & Expert Insight: The acetyl group is situated directly adjacent to a quaternary carbon (the 3-position of the azetidine ring), creating profound steric hindrance. Direct reductive amination with standard reagents (e.g., NaBH₃CN) often fails or leads to premature reduction of the ketone to a secondary alcohol. By employing Titanium(IV) isopropoxide (Ti(O-iPr)₄) as a Lewis acid and water-scavenger, the equilibrium is forced toward the intermediate imine/iminium species. Subsequent addition of Sodium triacetoxyborohydride (NaBH(OAc)₃) selectively reduces the pre-formed iminium over the unreacted ketone.

Step-by-Step Methodology:

• Imine Formation: To a solution of the N-arylated azetidine ketone (from Protocol 1) (1.0 equiv, 0.5 mmol) and the desired primary or secondary amine (1.5 equiv, 0.75 mmol) in anhydrous Dichloromethane (DCM) (5.0 mL), add Ti(O-iPr)₄ (2.0 equiv, 1.0 mmol) dropwise under a nitrogen atmosphere.

• Activation: Stir the mixture at room temperature for 12–16 hours. The solution will typically turn slightly yellow, indicating imine/iminium formation.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (2.5 equiv, 1.25 mmol) portion-wise over 5 minutes. Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 4 hours.

• Self-Validation (In-Process Control): Quench a 10 µL aliquot in 100 µL saturated NaHCO₃, extract with 200 µL EtOAc, and spot on a TLC plate. Stain with Ninhydrin (for primary/secondary amines) or Dragendorff's reagent to confirm the complete consumption of the starting ketone and intermediate imine.

• Workup: Quench the bulk reaction carefully with 1M aqueous NaOH (5 mL) to precipitate titanium salts as a white solid (TiO₂). Stir vigorously for 30 minutes.

• Isolation: Filter the suspension through a pad of Celite, washing the filter cake with DCM (2 × 10 mL). Separate the organic layer from the filtrate, dry over Na₂SO₄, concentrate, and purify via preparative HPLC to yield the final sp³-rich target molecule.

References

• Source: nih.
• Source: researchgate.
• Source: nih.
• Source: nih.
• Source: acs.
• Title: Far Away from Flatland. Synthesis and Molecular Structure of Dihetera[3.3.n]propellanes and Trihetera[3.3.

Sources

• 1. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of sp3-rich heterocyclic frameworks by a divergent synthesis strategy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Purification of 1-(3-Methylazetidin-3-yl)ethan-1-one

Welcome to the technical support center for the chromatographic isolation of 1-(3-Methylazetidin-3-yl)ethan-1-one. This low-molecular-weight (113.16 g/mol ) compound presents a unique set of purification challenges. It features a highly basic secondary amine within a strained four-membered azetidine ring (pKa ~9–10) and a polar acetyl group. These structural properties often lead to severe peak tailing on bare silica, poor retention on reversed-phase media, and a high risk of volatilization during solvent evaporation.

This guide provides a causality-driven troubleshooting framework and validated protocols to ensure high-yield, high-purity recovery of this specific azetidine derivative.

Diagnostic Purification Workflow

Use the following decision matrix to determine the optimal flash chromatography strategy based on your available detection hardware and the polarity profile of your crude mixture.

Decision matrix for purifying 1-(3-Methylazetidin-3-yl)ethan-1-one via flash chromatography.

Troubleshooting Guides & FAQs

Q1: Why does 1-(3-Methylazetidin-3-yl)ethan-1-one streak across the baseline or fail to elute on standard bare silica gel? A: This is caused by an intense Brønsted acid-base interaction. Bare silica gel contains acidic silanol groups (Si-OH, pKa ~4–5). The secondary amine of the azetidine ring acts as a strong Brønsted base, binding ionically to the stationary phase. This results in irreversible adsorption or severe peak tailing. Solution: Switch to an amine-functionalized silica column (e.g., KP-NH or RediSep Amine) . The bonded propylamine moieties mask the acidic silanols and provide a basic surface, repelling the azetidine and allowing it to elute as a sharp peak using simple non-polar/polar gradients (e.g., Heptane/EtOAc) without requiring basic modifiers .

Q2: I am using UV-directed fractionation, but the system is not triggering collection for my product. What is going wrong? A: 1-(3-Methylazetidin-3-yl)ethan-1-one lacks an extended conjugated π -system. The isolated ketone provides only a weak n→π∗ transition (typically around 270–280 nm), and the azetidine ring is entirely UV-transparent. If your crude concentration is low, the UV signal will not cross the collection threshold. Solution: Switch your detection method. Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS)-directed fractionation (monitoring for the[M+H]+ ion at m/z 114.1) is required for reliable peak detection and fraction triggering of this nearly UV-transparent molecule.

Q3: Can I purify this compound using Reversed-Phase (C18) chromatography? It currently elutes in the void volume. A: At neutral or acidic pH, the azetidine nitrogen is protonated. This ionized form is extremely hydrophilic and lacks sufficient lipophilicity to partition into the C18 stationary phase. Solution: You must operate at a high pH (e.g., pH 10–10.5) to suppress ionization. By adding 0.1% ammonium hydroxide ( NH4​OH ) to your aqueous and organic mobile phases, the azetidine remains in its lipophilic free-base form, significantly increasing retention on C18 columns. Ensure your C18 column is rated for high-pH stability.

Q4: I successfully collected my fractions, but my yield is extremely low after solvent evaporation. Did the compound degrade? A: It is highly probable that the compound volatilized rather than degraded. 1-(3-Methylazetidin-3-yl)ethan-1-one is a low-molecular-weight free amine. Prolonged concentration under high vacuum or elevated water bath temperatures (>30°C) causes the free base to co-evaporate with the solvent . Solution: Convert the volatile free amine into a stable, non-volatile salt before evaporation. Add a stoichiometric amount of anhydrous HCl in ether to your pooled fractions to form the azetidinium hydrochloride salt, which can be safely evaporated to dryness.

Quantitative Data: Stationary Phase Comparison

To optimize your purification strategy, compare the physicochemical interactions of 1-(3-Methylazetidin-3-yl)ethan-1-one across different stationary phases:

Stationary Phase	Mobile Phase System	Retention Mechanism	Peak Shape	Volatility Risk During Evaporation
Bare Silica	DCM / MeOH / NH4​OH	Polar interactions + Ion exchange	Poor (Severe Tailing)	High (Requires evaporating NH4​OH )
Amine-Bonded Silica	Heptane / EtOAc	Normal-phase partitioning	Excellent (Sharp)	Low (No basic modifiers needed)
C18 (Neutral pH)	Water / MeCN	Reversed-phase partitioning	N/A (Elutes in void)	Medium
C18 (High pH)	Water / MeCN + 0.1% NH4​OH	Reversed-phase partitioning	Good	High (Requires salt formation post-elution)

Validated Experimental Protocols

Protocol A: Normal-Phase Purification on Amine-Functionalized Silica

This is the preferred self-validating method, as it avoids the use of aqueous solvents and basic modifiers, streamlining post-purification recovery.

• Column Preparation: Select an amine-functionalized silica cartridge (e.g., Biotage KP-NH). Equilibrate the column with 3 column volumes (CV) of 100% Heptane.

• Sample Loading: Dissolve the crude 1-(3-Methylazetidin-3-yl)ethan-1-one in a minimal volume of dichloromethane (DCM).

  • Self-Validation Step: If the crude mixture is poorly soluble in DCM, do not force a liquid injection. Instead, dry-load the sample onto amine-functionalized silica (1:4 sample-to-sorbent ratio), evaporate the DCM completely, and load the powder into a solid-load cartridge.

• Gradient Elution: Run a linear gradient from 0% to 50% Ethyl Acetate in Heptane over 10 to 15 CV.

• Detection & Fractionation: Monitor via ELSD (set drift tube at 40°C and nebulizer at 30°C) or MS (ESI+, m/z 114.1).

• Recovery: Pool the fractions containing the product. Evaporate under reduced pressure with a water bath set strictly below 30°C to prevent volatilization.

Protocol B: High-pH Reversed-Phase Purification

Use this protocol if the crude mixture contains highly polar impurities that co-elute under normal-phase conditions.

• Column Preparation: Select a high-pH stable C18 column (e.g., utilizing ethylene-bridged hybrid silica). Equilibrate with 5% Acetonitrile (MeCN) / 95% Water, ensuring both solvents contain 0.1% NH4​OH (pH ~10.5).

• Sample Loading: Dissolve the crude mixture in the starting mobile phase. Filter through a 0.45 µm PTFE syringe filter before liquid injection.

• Gradient Elution: Run a shallow gradient from 5% to 40% MeCN (with 0.1% NH4​OH ) over 15 CV.

• Post-Purification Handling (Critical): Immediately upon pooling the product-containing fractions, add 1M anhydrous HCl in ether dropwise until the pH of the solution drops below 4. This forms the non-volatile azetidinium hydrochloride salt.

• Recovery: Lyophilize the aqueous mixture or evaporate via rotary evaporation (bath temp < 30°C) to yield the pure hydrochloride salt.

References

• When should I use an amine-bonded silica for flash chromatography? Biotage.[Link]

• Is there an easy way to purify organic amines? Biotage.[Link]

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry (ACS Publications).[Link]

Technical Support Center: Impurity Minimization in 1-(3-Methylazetidin-3-yl)ethan-1-one

Welcome to the Technical Support Center for 1-(3-Methylazetidin-3-yl)ethan-1-one (also known as 3-acetyl-3-methylazetidine). As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals troubleshoot scale-up challenges, isolate high-purity batches, and understand the mechanistic origins of common impurities associated with this highly strained heterocycle.

Part 1: Mechanistic FAQ – Origins of Process Impurities

To effectively minimize impurities, we must first understand the thermodynamic and kinetic vulnerabilities of the 1-(3-Methylazetidin-3-yl)ethan-1-one scaffold.

Q1: Why does this specific azetidine derivative undergo rapid degradation during scale-up, and what are the primary byproducts? A: The instability of this molecule is driven by two distinct structural features: the strained four-membered ring and the reactive C3-acetyl group.

• Ring-Opening (Strain Relief): Azetidines possess a remarkably high ring strain energy of approximately 25.4 kcal/mol[1]. Under acidic conditions or in the presence of strong nucleophiles, the C–N bond is easily cleaved via an SN​2 mechanism, yielding linear, acyclic amino-ketone impurities. This process is thermodynamically driven to relieve the severe angle strain of the four-membered ring.

• Aldol Condensation (Acetyl Reactivity): The methyl ketone moiety at the C3 position is highly susceptible to enolization. Under basic conditions (often encountered during free-base isolation), the molecule can undergo self-condensation (aldol addition followed by dehydration), resulting in dimeric enone impurities.

Q2: How can I differentiate between process-related impurities and degradation products in my crude batch? A: Process-related impurities are artifacts of the synthetic route, such as unreacted starting materials (e.g., protected azetidines) or over-alkylation byproducts like quaternary ammonium salts[2]. Degradation products form post-synthesis due to environmental stress. If your LC-MS reveals a highly polar mass corresponding to the addition of water (+18 Da), you are observing acid-catalyzed hydrolysis (ring-opening). If you observe a mass of (2M−18) , this indicates base-catalyzed aldol dimerization.

Visualization 1: Mechanistic Degradation Pathways

Mechanistic degradation pathways of 1-(3-Methylazetidin-3-yl)ethan-1-one.

Part 2: Troubleshooting Guide – Workflow for Impurity Clearance

Issue: Persistent neutral impurities (e.g., aldol dimers, unreacted alkyl halides) and trace acyclic amines are contaminating the crude batch. Standard silica gel chromatography results in poor recovery due to the basic amine streaking on the column.

Causality & Solution: Neutral impurities co-elute or co-precipitate with the target azetidine if only standard organic washing is used. Because the azetidine nitrogen is highly basic (typical azetidine pKa​ ~11.29)[3], it can be selectively protonated. We can exploit this by implementing a rigorous Acid-Base Extraction . This self-validating protocol transfers the protonated azetidine to the aqueous phase, leaving neutral dimers and organic impurities trapped in the organic phase[4].

Step-by-Step Methodology: Acid-Base Extraction Protocol

This protocol is designed as a self-validating system to ensure high-fidelity purification without triggering the degradation pathways outlined in Part 1.

• Dissolution: Dissolve the crude 1-(3-Methylazetidin-3-yl)ethan-1-one in a water-immiscible organic solvent (e.g., Ethyl Acetate or Diethyl Ether) at a concentration of 10 mL/g.

• Acidic Extraction (Selective Protonation): Add 1.0 M aqueous HCl (1.5 equivalents relative to the azetidine). Stir vigorously for 15 minutes at room temperature. The target compound protonates and migrates to the aqueous layer.

• Phase Separation & Wash: Separate the layers. Discard the organic layer , which now contains the neutral aldol dimers, unreacted starting materials, and non-polar byproducts. Wash the aqueous layer once more with fresh Ethyl Acetate to ensure absolute clearance of neutral impurities.

  • Self-Validation Check: Spot the aqueous layer on a TLC plate and expose it to a ninhydrin stain. A positive (purple/brown) spot confirms the presence of the protonated azetidine before proceeding.

• Controlled Basification (Critical Step): Cool the aqueous layer to 0–5 °C using an ice bath. This thermal control is mandatory to prevent degradation. Slowly add saturated aqueous NaHCO3​ or 1.0 M NaOH dropwise until the pH reaches 9.5–10.0.

  • Caution: Do not exceed pH 10.5. Over-basification combined with localized heat will trigger the aldol condensation of the C3-acetyl group.

• Back-Extraction: Extract the neutralized aqueous layer with Dichloromethane (DCM) (3 x 5 mL/g). The free-based azetidine will partition back into the organic phase.

• Isolation: Dry the combined DCM layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Keep the water bath below 30 °C to prevent thermal ring-opening.

Visualization 2: Purification Workflow

Acid-base extraction workflow for isolating the azetidine free base.

Part 3: Quantitative Data on Impurity Profiling

To ensure batch-to-batch consistency and regulatory compliance for commercial scale-up, rigorous analytical profiling is required. The table below summarizes the primary impurities, their detection parameters, and the acceptable limits for high-purity applications.

Impurity Type	Structural Characteristic	Recommended Detection Method	Typical Retention Time (RP-HPLC)	Acceptable Limit
Unreacted Starting Material	Protected azetidine (e.g., Boc/Cbz)	LC-MS / UV (210 nm)	Late eluting (Non-polar)	< 0.5%
Ring-Opened Amine	Linear amino-ketone	LC-MS (M+18) / NMR	Early eluting (Highly polar)	< 0.1%
Aldol Dimer	Dimeric enone	LC-MS (2M-18)	Mid-to-late eluting	< 0.2%
Over-Alkylation Product	Quaternary ammonium salt	LC-MS / Ion Chromatography	Baseline (Irreversible on silica)	< 0.1%
Residual Solvent	EtOAc, DCM, or Toluene	GC-FID	N/A	< 5000 ppm

References[2] Title: Removal of impurities from 1-(4-Methylbenzyl)azetidine

Source: benchchem.com URL:[3] Title: PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES Source: clockss.org URL:[4] Title: Removal of impurities from 1-(4-Methylbenzyl)azetidine Source: benchchem.com URL:[1] Title: Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: rsc.org URL:

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1-(3-Methylazetidin-3-yl)ethan-1-one vs 3-acetylazetidine reactivity comparison

Executive Summary

In modern drug discovery, the transition from flat, sp2 -hybridized aromatics to sp3 -rich, three-dimensional scaffolds is a proven strategy to improve pharmacokinetic properties, solubility, and metabolic stability[1]. Azetidines—highly strained, four-membered nitrogenous heterocycles—are privileged motifs in this paradigm[2]. However, the functionalization of azetidine building blocks requires precise control over reactivity.

This guide provides an in-depth comparative analysis between two critical building blocks: 3-acetylazetidine and its methylated analog, 1-(3-Methylazetidin-3-yl)ethan-1-one (commonly referred to as 3-acetyl-3-methylazetidine). By understanding the causality behind their steric and electronic differences, researchers can optimize synthetic routes, eliminate regiochemical bottlenecks, and accelerate lead optimization.

Structural & Mechanistic Analysis

The fundamental difference between these two scaffolds lies at the C3 position of the azetidine ring, which dictates their behavior in base-mediated and nucleophilic addition reactions.

The Quaternary Advantage: Regioselective Enolization

The most significant synthetic challenge when utilizing methyl ketones is achieving regioselective enolization[3].

• 3-Acetylazetidine: The C3 carbon is tertiary, meaning it possesses a hydrogen atom that is α to the carbonyl group. When subjected to strong bases (e.g., LDA), deprotonation competitively occurs at the terminal acetyl methyl group (kinetic) and the C3 ring position (thermodynamic). Although forming an exocyclic double bond on a highly strained four-membered ring is thermodynamically disfavored, this competitive pathway leads to complex mixtures, epimerization, and potential ring-opening side reactions.

• 1-(3-Methylazetidin-3-yl)ethan-1-one: The introduction of a methyl group at C3 creates a quaternary carbon center. This structurally eliminates the α -proton at the ring junction. Consequently, enolization is forced exclusively at the terminal acetyl methyl group. This "locked" configuration guarantees 100% regioselectivity during aldol condensations, halogenations, or alkylations.

Divergent enolization pathways highlighting the regioselective advantage of the C3-methylated azetidine.

Steric Shielding of the Bürgi-Dunitz Trajectory

Nucleophilic addition to the carbonyl carbon (e.g., via Grignard reagents or reductive amination) requires the nucleophile to approach at an angle of approximately 107° (the Bürgi-Dunitz trajectory). In 3-acetylazetidine , the small C3 hydrogen atom provides an unhindered approach[4]. In contrast, the C3 methyl group in 1-(3-Methylazetidin-3-yl)ethan-1-one projects directly into this trajectory. This localized steric bulk significantly increases the activation energy required for nucleophilic attack[5]. While this slows down additions, it can be strategically exploited to prevent unwanted over-reaction or to differentiate between multiple carbonyls in a complex substrate.

Comparative Reactivity Data

The following table summarizes the quantitative and qualitative performance differences between the two scaffolds under standard synthetic conditions.

Reactivity Parameter	3-Acetylazetidine	1-(3-Methylazetidin-3-yl)ethan-1-one
C3 Carbon Type	Tertiary (Contains α -proton)	Quaternary (No α -proton)
Enolization Regioselectivity	Moderate (Risk of C3 deprotonation)	Absolute (Exclusive to acetyl CH3​ )
Nucleophilic Addition Rate	Fast (Unhindered trajectory)	Slower (Steric shielding by C3 methyl)
Ring Conformation	Flexible	Rigidified (Thorpe-Ingold effect)
Primary Synthetic Use Case	General scaffold insertion	Regioselective side-chain extension

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind the reagent choices is explicitly defined so that researchers can adapt these methods to their specific pipeline needs.

Protocol 1: Regioselective Aldol Addition of 1-(3-Methylazetidin-3-yl)ethan-1-one

Objective: To extend the acetyl side chain without risking cross-enolization at the azetidine ring.

• Substrate Preparation: Dissolve N-Boc-1-(3-methylazetidin-3-yl)ethan-1-one (1.0 equiv) in anhydrous THF to a concentration of 0.1 M under an inert argon atmosphere. Causality: THF is required to coordinate and stabilize the lithium enolate intermediate.

• Cryogenic Cooling: Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• Kinetic Deprotonation: Dropwise add Lithium Diisopropylamide (LDA, 1.1 equiv, 2.0 M in THF/heptane/ethylbenzene). Stir for 30 minutes. Causality: LDA is a bulky, non-nucleophilic base that ensures rapid kinetic deprotonation. The lack of a C3 proton guarantees that only the terminal methyl group is deprotonated.

• Electrophile Trapping: Add the target aldehyde (1.2 equiv) dropwise. Stir for 2 hours at -78 °C.

• Self-Validating Quench: Quench the reaction cold with saturated aqueous NH4​Cl . Extract with EtOAc.

  • Validation Check: Analyze the crude mixture via 1H NMR. The absolute absence of exocyclic alkene protons (typically ~5.5-6.5 ppm) validates that 100% regioselective enolization occurred, a result impossible to guarantee with the non-methylated 3-acetylazetidine.

Standardized cryogenic workflow for the regioselective aldol addition of the C3-methylated analog.

Protocol 2: Comparative Grignard Addition (Steric Evaluation)

Objective: To demonstrate the steric hindrance imposed by the C3 methyl group during nucleophilic addition.

• Parallel Setup: In two separate, flame-dried flasks, dissolve N-Boc-3-acetylazetidine (Flask A) and N-Boc-1-(3-methylazetidin-3-yl)ethan-1-one (Flask B) in anhydrous diethyl ether (0.2 M).

• Nucleophile Addition: Cool both flasks to 0 °C. Add Methylmagnesium bromide ( MeMgBr , 3.0 M in diethyl ether, 1.5 equiv) dropwise to both flasks.

• Monitoring & Validation:

  • Monitor via LC-MS. Flask A (3-acetylazetidine) will show >95% conversion to the tertiary alcohol within 1 hour at 0 °C due to the unhindered Bürgi-Dunitz trajectory.

  • Flask B (C3-methylated analog) will show <20% conversion at 1 hour. Causality: The C3 methyl group sterically blocks the approach of the Grignard reagent.

• Reaction Forcing: To achieve completion in Flask B, the reaction must be warmed to room temperature and stirred for an additional 4–6 hours, validating the significant steric impact of the quaternary center.

Conclusion

While 3-acetylazetidine remains a versatile and highly reactive building block for general scaffold insertion, 1-(3-Methylazetidin-3-yl)ethan-1-one offers a distinct, advanced synthetic advantage. By leveraging the steric bulk and the lack of an α -proton at the C3 quaternary center, researchers can execute highly regioselective side-chain extensions that are otherwise plagued by competitive side reactions. Selecting the correct scaffold early in the drug discovery pipeline ensures higher yields, easier purifications, and more robust structure-activity relationship (SAR) explorations.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs Source: PubMed Central (PMC) / Taylor & Francis[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: RSC Publishing[Link]

• Diastereo- and Enantioselective Reductive Aldol Addition of Vinyl Ketones via Catalytic Hydrogenation Source: PubMed Central (PMC)[Link]

• Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines Source: University of Birmingham Research Archive[Link]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Diastereo- and Enantioselective Reductive Aldol Addition of Vinyl Ketones via Catalytic Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CAS 870089-49-9: 1-Boc-3-acetyl-azetidine | CymitQuimica [cymitquimica.com]
• 5. etheses.bham.ac.uk [etheses.bham.ac.uk]

Comparative stability of 1-(3-Methylazetidin-3-yl)ethan-1-one vs pyrrolidine analogs

Comparative Stability Guide: 1-(3-Methylazetidin-3-yl)ethan-1-one vs. Pyrrolidine Analogs in Drug Design

Executive Summary

The strategic replacement of traditional five-membered saturated heterocycles with strained, sp³-rich four-membered rings represents a major paradigm shift in modern medicinal chemistry. Specifically, substituting a pyrrolidine core with an azetidine core—such as comparing 1-(3-methylpyrrolidin-3-yl)ethan-1-one to 1-(3-methylazetidin-3-yl)ethan-1-one—offers profound alterations in a molecule's physicochemical and pharmacokinetic profile. As a Senior Application Scientist, I present this objective guide to dissect the thermodynamic, chemical, and metabolic trade-offs between these two scaffolds, providing actionable experimental workflows for rigorous stability profiling.

Section 1: Thermodynamic Profiling & Causality

The fundamental divergence in stability between azetidines and pyrrolidines is rooted in ring strain. The calculated ring strain of an azetidine core is approximately 25.2 kcal/mol, significantly higher than the ~6.0 kcal/mol observed in pyrrolidines[1]. This thermodynamic reality dictates both the strengths and liabilities of the scaffold.

• Metabolic Resistance (The Azetidine Advantage): The compressed internal bond angles of the four-membered azetidine ring force a higher s-character into the exocyclic C-H bonds. This orbital rehybridization strengthens the alpha-C-H bonds, significantly raising the activation energy required for cytochrome P450 (CYP450) mediated hydrogen abstraction. Consequently, 3,3-disubstituted azetidines like 1-(3-methylazetidin-3-yl)ethan-1-one generally exhibit superior metabolic stability against oxidative clearance compared to their pyrrolidine counterparts[2].

• Chemical Vulnerability (The Strain Penalty): The same 25.2 kcal/mol strain that protects the ring from oxidation provides a massive thermodynamic driving force for ring-opening. In acidic environments (e.g., gastric fluid or lysosomal compartments), protonation of the basic azetidine nitrogen creates a highly reactive electrophilic center. This can lead to acid-catalyzed hydrolytic ring-opening or vulnerability to nucleophilic attack by endogenous thiols like glutathione (GSH)[3]. Pyrrolidines, lacking this strain, remain highly stable under identical conditions.

Section 2: Physicochemical & Stability Data Comparison

The structural compaction of the azetidine ring alters the solvation energy and lipophilicity of the molecule. Azetidines are inherently more polar and exhibit lower LogP values than pyrrolidines, which typically translates to enhanced aqueous solubility[4].

Property	1-(3-Methylazetidin-3-yl)ethan-1-one	Pyrrolidine Analog	Mechanistic Driver
Ring Size	4-membered	5-membered	Structural geometry and spatial constraints
Ring Strain	~25.2 kcal/mol	~6.0 kcal/mol	Internal bond angle compression[1]
Aqueous Solubility	High	Moderate	Lower LogP and higher polarity of the compact ring[4]
CYP450 Clearance	Low (Resistant)	Moderate to High	Increased s-character strengthens alpha C-H bonds[2]
Acid Stability (pH < 3)	Low (Ring-opening risk)	High (Stable)	Relief of thermodynamic strain upon nucleophilic attack[3]

Section 3: Mechanistic Pathways

The following diagram illustrates the divergent degradation pathways of the two scaffolds when exposed to biological and chemical stressors.

Metabolic and chemical degradation pathways of azetidine vs pyrrolidine.

Section 4: Self-Validating Experimental Protocols

To empirically validate the stability differences between these scaffolds, the following workflows must be employed. These protocols are designed with internal controls to ensure data integrity and isolate specific mechanisms of degradation.

Protocol 1: pH-Dependent Chemical Stability & Ring-Opening Assay

Objective: Quantify the half-life (T₁/₂) of the heterocycles under physiological and extreme acidic conditions to predict oral formulation viability.

• Preparation: Prepare 10 mM stock solutions of the azetidine and pyrrolidine analogs in DMSO. Dilute to a final working concentration of 1 μM in two distinct matrices: 0.1 M HCl (pH 1.2) to simulate gastric fluid, and 100 mM Phosphate Buffer (pH 7.4) as a physiological control.

• Incubation: Incubate samples in a thermoshaker at 37°C. Extract 50 μL aliquots at specific time points: 0, 1, 2, 4, 8, and 24 hours.

• Quenching: Immediately quench each aliquot into 150 μL of ice-cold acetonitrile containing 50 ng/mL labetalol (Internal Standard). The organic crash halts any acid-catalyzed hydrolysis and normalizes extraction variance.

• Centrifugation: Spin at 4000 rpm for 15 minutes at 4°C to pellet precipitated buffer salts.

• Analysis: Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Plot the natural log of the remaining parent compound area ratio versus time to calculate the degradation rate constant (k) and T₁/₂.

Protocol 2: Microsomal Clearance & GSH Trapping Assay

Objective: Differentiate between CYP450-mediated oxidative clearance and GSH-mediated nucleophilic ring-opening[3].

• Matrix Setup: Suspend Human Liver Microsomes (HLM) at 1.0 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl₂.

• Trapping Agent: Add 5 mM reduced glutathione (GSH) to the matrix. This serves to intercept any reactive, electrophilic ring-opened intermediates generated from the strained azetidine.

• Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the metabolic reaction by adding 1 mM NADPH.

• Incubation & Quench: Incubate for 60 minutes. Quench with 3 volumes of cold acetonitrile.

• Detection: Utilize High-Resolution Mass Spectrometry (HRMS). Perform a neutral loss scan for 129 Da (characteristic of GSH adducts) to definitively confirm if the azetidine ring has been metabolically breached and trapped.

Step-by-step experimental workflow for chemical and metabolic stability profiling.

Section 5: Conclusion & Strategic Application

When choosing between 1-(3-methylazetidin-3-yl)ethan-1-one and its pyrrolidine analog, the decision hinges on the specific liabilities of the parent drug candidate. If the primary issue is poor aqueous solubility or high CYP-mediated clearance at the alpha-carbon, the azetidine scaffold is the superior choice. However, if the molecule will be formulated for oral delivery where it will experience prolonged exposure to gastric acid, or if the broader molecule contains pendant nucleophiles capable of intramolecular attack, the thermodynamically relaxed pyrrolidine ring offers a safer, more chemically stable alternative.

References[1] Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC - NIH.

URL: 3] Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC - NIH. URL: 2] Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents - The Journal of Organic Chemistry - ACS Publications. URL: 4] A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides for Drug Discovery - Benchchem. URL:

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• 1. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Mass spectrometry fragmentation pattern validation for 1-(3-Methylazetidin-3-yl)ethan-1-one

Mass Spectrometry Fragmentation Pattern Validation for 1-(3-Methylazetidin-3-yl)ethan-1-one: A Comparative Guide

As medicinal chemistry increasingly turns to strained nitrogen heterocycles as bioisosteres for aliphatic amines, the accurate analytical characterization of molecules like 1-(3-Methylazetidin-3-yl)ethan-1-one (C6H11NO) becomes paramount. This highly polar, low-molecular-weight compound features a strained four-membered azetidine ring substituted with both a methyl and an acetyl group at the 3-position.

For researchers and drug development professionals, validating the mass spectrometric (MS) fragmentation pattern of this molecule is critical for downstream pharmacokinetic (PK) quantification and impurity profiling. This guide objectively compares three leading MS platforms—High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (ESI-Q-TOF), Triple Quadrupole (QqQ), and Gas Chromatography Electron Ionization (GC-EI-MS)—and provides a self-validating experimental framework for structural elucidation.

Theoretical Fragmentation Mechanics: ESI vs. EI

To design a robust analytical method, we must first understand the causality behind the molecule's gas-phase dissociation. The fragmentation of azetidine derivatives is primarily dictated by the site of initial charge localization and the inherent ring strain (~26 kcal/mol) of the four-membered heterocycle[1].

Electrospray Ionization (ESI+ - Soft Ionization): Under ESI+ conditions, protonation occurs preferentially on the basic azetidine nitrogen, yielding an even-electron precursor ion [M+H]+ at m/z 114.091. Because the charge is localized on the ring, collision-induced dissociation (CID) drives charge-directed fragmentation. The dominant pathway is the neutral loss of ketene (C2H2O, 42 Da) from the acetyl group, yielding a protonated 3-methylazetidine ion at m/z 72.081. Secondary fragmentation involves the relief of ring strain via the cleavage of the C-N bonds, resulting in the loss of ammonia (NH3) to form an allylic cation at m/z 55.054.

Electron Ionization (EI - Hard Ionization): In GC-MS, 70 eV electron ionization generates an odd-electron radical cation [M]+• at m/z 113.084. Unlike ESI, EI fragmentation is governed by the Stevenson-Audier rule, where the charge is retained by the fragment with the lower ionization energy[2]. Alpha-cleavage adjacent to the carbonyl group dominates, yielding a highly stable acylium cation [CH3CO]+ at m/z 43.018 (often the base peak). Competing ring fragmentation pathways yield characteristic product ions that differentiate the cyclic amine core from its acyclic isomers[3].

Proposed ESI+ CID fragmentation pathway for 1-(3-Methylazetidin-3-yl)ethan-1-one.

Platform Comparison: Selecting the Right Analytical Tool

No single mass spectrometry platform solves all analytical challenges. The table below objectively compares the utility of three standard MS architectures for the analysis of this specific azetidine derivative.

Table 1: MS Platform Performance Comparison for Azetidine Derivatives

Platform	Ionization	Mass Accuracy	Primary Utility	Limit of Detection (LOD)	Key Advantage for 1-(3-Methylazetidin-3-yl)ethan-1-one
LC-ESI-Q-TOF	Soft (ESI+)	< 2 ppm	Structural Elucidation	Moderate (pg/mL)	Resolves isobaric interferences; confirms exact mass of neutral losses (e.g., Ketene vs. Propene).
LC-ESI-QqQ	Soft (ESI+)	Unit (~0.7 Da)	PK Quantitation	Excellent (fg/mL)	Highest sensitivity for the m/z 114 -> 72 MRM transition during high-throughput screening.
GC-EI-MS	Hard (EI)	Unit (~0.7 Da)	Orthogonal Validation	Moderate (pg/mL)	Provides radical-driven fragmentation (m/z 43 base peak) and library-matchable spectral fingerprints.

Self-Validating Experimental Protocol

To ensure scientific integrity, a fragmentation pattern cannot simply be assumed; it must be experimentally validated. The following step-by-step protocol utilizes a Collision Energy (CE) ramping strategy on a Q-TOF system to create a self-validating dataset. By mapping the appearance and depletion of ions across a CE gradient, we establish a definitive precursor-product lineage.

Step 1: Sample Preparation & Chromatography

Causality Check: 1-(3-Methylazetidin-3-yl)ethan-1-one is highly polar. Standard C18 reversed-phase chromatography will result in poor retention and ion suppression in the void volume.

• Dilute the reference standard to 1 µg/mL in 95:5 Acetonitrile:Water containing 10 mM Ammonium Formate and 0.1% Formic Acid.

• Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm).

• Run a gradient from 95% organic to 50% organic over 5 minutes at 0.4 mL/min.

Step 2: Q-TOF MS Parameter Optimization

• Set the ESI source to positive ion mode (ESI+).

• Capillary voltage: 3.0 kV; Desolvation temperature: 350°C.

• Isolate the precursor ion (m/z 114.09) in the quadrupole with a narrow isolation window (1.3 Da) to prevent co-isolation of matrix isotopes.

Step 3: Collision Energy (CE) Ramping (The Validation Step)

• Acquire MS/MS spectra using targeted CID with Argon gas.

• Program a CE ramp in 5 eV increments from 10 eV to 40 eV.

• Data Interpretation: At 10-15 eV, observe the depletion of m/z 114.09 and the appearance of m/z 72.08 (primary fragment). At 25-30 eV, observe the depletion of m/z 72.08 and the appearance of m/z 55.05 (secondary fragment). This sequential kinetic behavior mathematically validates the fragmentation tree without requiring an MS3-capable ion trap.

Experimental workflow for self-validating MS/MS pathway elucidation.

Quantitative Data Summary

The expected exact masses and their corresponding mass errors (critical for Q-TOF validation) are summarized below. A mass error of < 5 ppm confirms the elemental composition of the fragment.

Table 2: Key Fragment Ions and Mechanistic Validation Data (ESI+)

Observed m/z	Theoretical m/z	Elemental Formula	Mass Error (ppm)	Proposed Mechanism	Optimal CE (eV)
114.0912	114.0913	[C6H12NO]+	-0.8	Protonated Precursor	0 - 5
72.0808	72.0810	[C4H10N]+	-2.7	Neutral loss of Ketene (-42 Da)	15 - 20
55.0542	55.0545	[C4H7]+	-5.4	Loss of NH3 from m/z 72	25 - 35
43.0180	43.0184	[C2H3O]+	-9.3	Inductive cleavage (Acylium)	35 - 40

Note: The m/z 43.018 ion is typically minor in ESI+ due to the even-electron rule but becomes the dominant base peak under GC-EI-MS conditions.

References

• Zuba, D., et al. "Differentiation of cyclic tertiary amine cathinone derivatives by product ion electron ionization mass spectrometry." Rapid Communications in Mass Spectrometry, PubMed/NIH. Available at:[Link]

• Zaikin, V., et al. "Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group." AIP Publishing. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Differentiation of cyclic tertiary amine cathinone derivatives by product ion electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison for the Medicinal Chemist: 1-(3-Methylazetidin-3-yl)ethan-1-one vs. Oxetane Bioisosteres in Drug Discovery

In the intricate chess game of drug discovery, the strategic modification of a lead compound can be the difference between a clinical candidate and a developmental dead-end. Bioisosterism, the practice of substituting one chemical moiety for another with similar steric and electronic properties, is a cornerstone of this optimization process.[1] Among the rising stars in the medicinal chemist's toolkit are small, saturated heterocycles, prized for their ability to confer improved physicochemical and pharmacokinetic properties.[2] This guide provides an in-depth, data-driven comparison of two powerful bioisosteric replacements: the 1-(3-methylazetidin-3-yl)ethan-1-one motif and the versatile oxetane ring.

This analysis moves beyond a simple cataloging of properties to explore the causal relationships behind their effects on drug candidates. We will delve into the nuanced impacts on aqueous solubility, metabolic stability, lipophilicity, and target engagement, supported by experimental data and detailed protocols for their evaluation.

The Rise of Small Rings: A Paradigm Shift in Drug Design

Historically, drug discovery has been dominated by flat, aromatic structures. However, an increasing body of evidence suggests that molecules with greater three-dimensionality, or a higher fraction of sp³-hybridized carbons (Fsp³), often exhibit superior drug-like properties, including enhanced solubility and reduced off-target toxicity.[3] Both azetidine and oxetane rings are excellent tools for introducing this desirable three-dimensionality into a molecular scaffold.[3][4]

The Oxetane Ring: A Polar Surrogate for Carbonyls and gem-Dimethyl Groups

The oxetane ring, a four-membered ether, has gained significant traction as a bioisostere for carbonyl and gem-dimethyl groups.[5][6] Pioneering work demonstrated that this small, polar motif could effectively block metabolically labile sites without the lipophilicity penalty associated with traditional gem-dimethyl groups.[5][6]

The utility of the oxetane ring stems from several key features:

• Polarity and Hydrogen Bonding: The ether oxygen acts as a hydrogen bond acceptor, similar to a carbonyl group, which can be crucial for maintaining or enhancing target binding.[1][7]

• Metabolic Stability: The oxetane ring is generally robust and can shield adjacent positions from oxidative metabolism by cytochrome P450 enzymes.[7][8] In some cases, it can even redirect metabolism towards pathways with a lower risk of drug-drug interactions.[8]

• Improved Solubility: The replacement of a lipophilic gem-dimethyl group with a more polar oxetane can dramatically increase aqueous solubility, a critical factor for oral bioavailability.[5][8]

• pKa Modulation: The electron-withdrawing nature of the oxetane's oxygen atom can significantly lower the basicity (pKa) of nearby amines, a useful strategy for mitigating hERG channel inhibition or improving cell permeability.[5][8]

The 1-(3-Methylazetidin-3-yl)ethan-1-one Motif: A Constrained and Vectorial Scaffold

The azetidine ring, a four-membered saturated N-heterocycle, offers a distinct set of advantages.[4] When functionalized, as in the case of 1-(3-methylazetidin-3-yl)ethan-1-one, it provides a rigid scaffold with well-defined exit vectors, allowing for precise orientation of substituents in three-dimensional space. This structural rigidity can enhance binding affinity by reducing the entropic penalty of target binding.[4]

Key attributes of the azetidine motif include:

• Structural Rigidity: Azetidines are more conformationally restricted than their larger piperidine or pyrrolidine counterparts, which can lead to improved target selectivity.[4]

• Improved Physicochemical Properties: Incorporation of an azetidine ring can enhance aqueous solubility and metabolic stability.[4]

• Versatile Bioisostere: Azetidines can serve as bioisosteres for a range of other saturated and planar nitrogen-containing heterocycles.[4]

• Access to New Chemical Space: The defined substitution patterns on the azetidine ring provide access to novel chemical space with advantageous properties.[9]

Head-to-Head Comparison: Physicochemical and Pharmacokinetic Properties

The choice between an oxetane and an azetidine bioisostere is highly context-dependent. The following table summarizes the anticipated effects of replacing a hypothetical carbonyl or gem-dimethyl group with our two motifs of interest.

Property	Oxetane Bioisostere	1-(3-Methylazetidin-3-yl)ethan-1-one Bioisostere	Causality and Rationale
Aqueous Solubility	Significantly Increased	Increased	Both motifs are more polar than a gem-dimethyl group. The oxetane's ether oxygen and the azetidine's nitrogen can act as hydrogen bond acceptors.[4][5]
Lipophilicity (LogD)	Decreased	Generally Decreased	The introduction of heteroatoms increases polarity, thereby reducing lipophilicity compared to purely carbocyclic or aliphatic groups.[5][8]
Metabolic Stability	Generally Increased	Generally Increased	Both rings can block metabolically susceptible positions. The inherent stability of the four-membered rings contributes to reduced clearance.[4][7][10]
Basicity (pKa)	N/A (as a direct replacement for C=O or C(CH₃)₂)	Introduces a basic center (the azetidine nitrogen)	The azetidine nitrogen is basic, which can be advantageous for salt formation and solubility but may also lead to liabilities like hERG inhibition if not properly modulated.
Target Interaction	Mimics H-bond acceptor properties of a carbonyl.[1]	Provides a rigid scaffold with specific vectors for substituents, potentially improving ligand-protein complementarity.[4]	The oxetane offers a more direct electronic mimic of a carbonyl, while the azetidine provides a more profound structural and conformational impact.
Synthetic Accessibility	Advances have made many oxetane building blocks commercially available.[5][6]	Synthetic routes to substituted azetidines have improved but can still be challenging.[4]	The relative ease of synthesis and availability of starting materials can be a deciding factor in a drug discovery campaign.

Experimental Protocols for Evaluation

To experimentally validate the impact of these bioisosteric replacements, standardized in vitro assays are indispensable. Below are detailed methodologies for assessing metabolic stability and aqueous solubility.

Experimental Workflow for Bioisostere Evaluation

Caption: A generalized workflow for the design, synthesis, and evaluation of bioisosteric analogs in a drug discovery program.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To determine the intrinsic clearance (CLint) and half-life (t₁/₂) of a compound, providing a measure of its susceptibility to phase I metabolism.[11][12][13]

Materials:

• Test compound and positive control (e.g., a rapidly metabolized drug like verapamil)

• Pooled human liver microsomes (HLMs)

• 0.5 M Potassium phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile containing an internal standard (for quenching and sample preparation)

• 96-well incubation plates

• LC-MS/MS system for analysis

Procedure:

• Preparation: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO). Dilute with buffer to the final incubation concentration (typically 1 µM), ensuring the final solvent concentration is low (<0.5%).

• Incubation Mixture: In a 96-well plate, combine the potassium phosphate buffer and the HLM suspension. Pre-warm the plate at 37°C for 5-10 minutes.

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction. At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the incubation mixture.

• Quenching: Immediately add the aliquot to a well of a collection plate containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate the proteins.

• Sample Processing: Centrifuge the collection plate to pellet the precipitated proteins. Transfer the supernatant to a new plate for analysis.

• Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k). Calculate the half-life (t₁/₂) as 0.693/k and the intrinsic clearance (CLint) using the appropriate equations.[14][15]

Protocol 2: Thermodynamic Aqueous Solubility via the Shake-Flask Method

Objective: To determine the thermodynamic solubility of a compound, representing the equilibrium concentration of the compound in a saturated solution.[16][17]

Materials:

• Test compound (solid form)

• Phosphate-buffered saline (PBS), pH 7.4

• Vials (e.g., glass HPLC vials)

• Orbital shaker or rotator

• Centrifuge or filtration device (e.g., 96-well solubility filter plate)

• Analytical method for quantification (e.g., HPLC-UV or LC-MS)

Procedure:

• Preparation of Saturated Solution: Add an excess amount of the solid test compound to a vial containing a known volume of PBS (e.g., 1-2 mg in 1 mL). The presence of undissolved solid is crucial.[16]

• Equilibration: Seal the vials and place them on an orbital shaker. Agitate at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, separate the solid and liquid phases. This can be done by centrifuging the vials at high speed and carefully collecting the supernatant, or by filtering the suspension.[18]

• Quantification: Prepare a dilution series of the clear supernatant. Analyze the diluted samples using a validated HPLC-UV or LC-MS method with a calibration curve prepared from known concentrations of the test compound.[16]

• Calculation of Solubility: Determine the concentration of the compound in the diluted sample from the calibration curve. Multiply this value by the dilution factor to obtain the solubility of the compound. Express the result in units such as µg/mL or µM.[16]

Structural Comparison and Rationale

Caption: A visual comparison of a generic ketone with its oxetane and azetidine-based bioisosteres, highlighting key structural and electronic differences.

Conclusion

Both oxetane and 1-(3-methylazetidin-3-yl)ethan-1-one motifs are powerful tools in the arsenal of the modern medicinal chemist. The choice between them is not a matter of inherent superiority but of strategic application based on the specific liabilities of a lead compound and the desired therapeutic profile.

Oxetanes excel as direct replacements for carbonyls or gem-dimethyl groups, offering a reliable method to improve solubility and metabolic stability while maintaining key hydrogen bonding interactions.[5][10] The 1-(3-methylazetidin-3-yl)ethan-1-one moiety, on the other hand, provides a more profound structural perturbation, introducing a rigid, three-dimensional scaffold that can enhance potency and selectivity through conformational constraint.[4][10]

Ultimately, the empirical data generated from the synthesis and evaluation of matched molecular pairs, using the robust protocols outlined in this guide, will provide the definitive answer for any given drug discovery project. Both of these small heterocyclic scaffolds warrant serious consideration during lead optimization and represent exciting avenues for the development of safer and more effective medicines.

References

• ACS Publications. Oxetanes in Drug Discovery Campaigns | Journal of Medicinal Chemistry. Available from: [Link]

• ACS Publications. Modular Access to Functionalized Oxetanes as Benzoyl Bioisosteres. Available from: [Link]

• SlideShare. Application of Bioisosteres in Drug Design. Available from: [Link]

• American Chemical Society. Evaluation of aryl amino-oxetanes as bioisosteres of benzamides and design elements for drug discovery | Poster Board #3163. Available from: [Link]

• ResearchGate. Examples of azetidine‐based bioisosters | Download Scientific Diagram. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Synthesis of Oxetane and Azetidine Ethers as Ester Isosteres by Brønsted Acid Catalysed Alkylation of Alcohols with 3-Aryl-oxetanols and 3-Aryl-azetidinols. Available from: [Link]

• Patsnap Synapse. How to Conduct an In Vitro Metabolic Stability Study. Available from: [Link]

• ACS Publications. In Silico Prediction of Aqueous Solubility: A Multimodel Protocol Based on Chemical Similarity | Molecular Pharmaceutics. Available from: [Link]

• Protocols.io. Metabolic stability assay in human, rat, dog or mouse hepatocytes. Available from: [Link]

• Drug Hunter. Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Available from: [Link]

• Semantic Scholar. Oxetanes in Drug Discovery Campaigns. Available from: [Link]

• PMC. Applications of oxetanes in drug discovery and medicinal chemistry. Available from: [Link]

• ACS Publications. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Available from: [Link]

• Lonza. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Available from: [Link]

• PMC. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. Available from: [Link]

• Springer Nature Experiments. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Available from: [Link]

• EMBL-EBI. Document: Applications of oxetanes in drug discovery and medicinal chemistry. (CHEMBL5634110). Available from: [Link]

• Taylor & Francis. Full article: Synthetic oxetanes in drug discovery: where are we in 2025?. Available from: [Link]

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• PMC. Put a ring on it: application of small aliphatic rings in medicinal chemistry. Available from: [Link]

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A Comparative Guide to the Validation of Chiral Separation Methods for 1-(3-Methylazetidin-3-yl)ethan-1-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. The differential pharmacological and toxicological profiles of enantiomers necessitate the development of robust and reliable analytical methods to ensure their separation and quantification. This guide provides an in-depth comparison of chiral separation techniques and a comprehensive framework for the validation of a chosen method for 1-(3-methylazetidin-3-yl)ethan-1-one derivatives, a class of compounds with significant potential in medicinal chemistry. As a senior application scientist, this document is structured to provide not only a procedural outline but also the scientific rationale behind the methodological choices, ensuring a self-validating and trustworthy approach.

The Criticality of Chiral Separation in Pharmaceutical Development

Chiral molecules, or enantiomers, are non-superimposable mirror images that can exhibit markedly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even contribute to adverse effects. Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA), mandate the characterization of individual enantiomers in chiral drug products. Therefore, the development and validation of analytical methods capable of accurately and precisely quantifying the enantiomeric purity of a drug substance are critical steps in the drug development pipeline.

A Comparative Analysis of Chiral Separation Techniques: HPLC vs. SFC

The two most powerful and widely used techniques for chiral separations in the pharmaceutical industry are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).[1] The choice between these techniques depends on several factors, including the physicochemical properties of the analyte, desired speed of analysis, and environmental considerations.

High-Performance Liquid Chromatography (HPLC) has long been the gold standard for chiral separations.[2] It offers a wide variety of commercially available chiral stationary phases (CSPs) and is compatible with a broad range of solvents, allowing for extensive method development possibilities.

Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative, often considered a "green" chromatography technique.[3][4] It utilizes supercritical carbon dioxide as the primary mobile phase, which is non-toxic and readily available. SFC often provides faster separations and reduced solvent consumption compared to HPLC.[3][5]

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Primary Mobile Phase	Organic Solvents (e.g., Hexane, Ethanol, Isopropanol)	Supercritical Carbon Dioxide (CO2)
Speed of Analysis	Generally slower due to higher viscosity of mobile phases.	Typically 3-5 times faster than HPLC due to lower viscosity and higher diffusivity of supercritical fluids.[5]
Solvent Consumption	High, leading to higher costs and environmental impact.	Significantly lower organic solvent consumption, making it a more environmentally friendly and cost-effective option.[3][5]
Resolution	Can achieve high resolution with a wide variety of available CSPs.	Often provides superior or comparable resolution to HPLC, especially for complex mixtures.
Method Development	Well-established, with extensive literature and a wide range of columns and solvents.	Can be more complex due to the additional parameters of pressure and temperature influencing selectivity.
Sample Solubility	May be a limitation for some non-polar compounds in reversed-phase modes.	Excellent for non-polar and moderately polar compounds.
Applicability to 1-(3-Methylazetidin-3-yl)ethan-1-one	Highly applicable, particularly in normal-phase mode with polysaccharide-based CSPs.	Highly suitable, offering potential for rapid, high-throughput analysis.

For 1-(3-methylazetidin-3-yl)ethan-1-one, a small molecule with a ketone functionality and a polar azetidine ring, both normal-phase HPLC and SFC are expected to provide excellent enantioseparation on polysaccharide-based chiral stationary phases. The choice may ultimately depend on the desired throughput and available instrumentation.

Validation of the Chiral Separation Method: A Step-by-Step Protocol

The validation of an analytical method is the process of demonstrating that it is suitable for its intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for the validation of analytical procedures.[6]

The following is a detailed protocol for the validation of a chiral separation method for 1-(3-methylazetidin-3-yl)ethan-1-one, assuming a normal-phase HPLC method has been chosen.

Method Validation Workflow

Caption: Figure 1: Workflow for Chiral Method Validation.

Validation Parameters and Experimental Protocols

Objective: To demonstrate that the analytical method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and the other enantiomer.

Experimental Protocol:

• Inject a solution of the pure desired enantiomer.

• Inject a solution of the pure undesired enantiomer.

• Inject a solution containing a mixture of both enantiomers (racemic or a spiked sample).

• Inject a blank solution (diluent).

• If available, inject solutions of known impurities or degradation products.

Acceptance Criteria: The peak of the desired enantiomer should be well-resolved from the peak of the undesired enantiomer and any other components. The resolution (Rs) between the enantiomeric peaks should be greater than 1.5. No interfering peaks should be observed at the retention times of the enantiomers in the blank injection.

Objective: To demonstrate that the analytical method provides results that are directly proportional to the concentration of the analyte within a given range.

Experimental Protocol:

• Prepare a series of at least five solutions of the undesired enantiomer at different concentrations, typically ranging from the Limit of Quantitation (LOQ) to 150% of the specification limit for the chiral impurity.

• Inject each solution in triplicate.

• Plot the peak area of the undesired enantiomer against its concentration.

Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.99. The y-intercept should be close to zero.

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol:

• Prepare samples of the desired enantiomer spiked with the undesired enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery of the undesired enantiomer.

Acceptance Criteria: The mean recovery should be within a pre-defined range, typically 90-110%.

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the desired enantiomer spiked with the undesired enantiomer at 100% of the specification limit on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria: The relative standard deviation (%RSD) for the peak area of the undesired enantiomer should be ≤ 5% for repeatability and ≤ 10% for intermediate precision.

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Experimental Protocol:

• LOD: Can be determined based on the signal-to-noise ratio (typically S/N ≥ 3) or by visual evaluation.

• LOQ: Can be determined based on the signal-to-noise ratio (typically S/N ≥ 10) or by demonstrating that the analyte can be quantified with acceptable precision and accuracy at that concentration.

Acceptance Criteria: The LOQ should be at or below the reporting threshold for the chiral impurity.

Objective: To evaluate the reliability of the method with respect to deliberate variations in method parameters.

Experimental Protocol:

• Introduce small, deliberate changes to the chromatographic conditions, one at a time. Examples of parameters to vary include:

  • Mobile phase composition (e.g., ±2% of the minor component).

  • Column temperature (e.g., ±5 °C).

  • Flow rate (e.g., ±0.1 mL/min).

• Analyze a system suitability solution under each of the modified conditions.

Acceptance Criteria: The resolution between the enantiomers should remain ≥ 1.5, and the retention times should not shift significantly.

Interrelationship of Validation Parameters

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• 6. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis Technologies [registech.com]

Safety & Regulatory Compliance

1-(3-Methylazetidin-3-yl)ethan-1-one proper disposal procedures

As a Senior Application Scientist, I approach chemical management not just as a compliance checklist, but as a mechanistic science. When handling specialized heterocyclic building blocks like 1-(3-Methylazetidin-3-yl)ethan-1-one , understanding the molecular causality behind its hazards is the only way to engineer a truly fail-safe operational and disposal protocol.

This guide provides researchers and drug development professionals with an authoritative, self-validating framework for the safe handling, deactivation, and disposal of this specific azetidine derivative.

Chemical Reactivity & Causality of Hazards

1-(3-Methylazetidin-3-yl)ethan-1-one is a bifunctional molecule featuring a highly strained four-membered nitrogenous ring and a methyl ketone. To safely dispose of this compound, we must first understand its physical and chemical behavior.

The Mechanistic Reality: The azetidine ring possesses significant angle strain (approximately 26 kcal/mol) because its internal bond angles (~90°) deviate sharply from the ideal tetrahedral angle (109.5°) [4]. Furthermore, the secondary aliphatic amine is inherently basic and nucleophilic. If concentrated waste streams containing this compound are exposed to strong acids without thermal control, the resulting exothermic protonation can trigger solvent boiling or, in extreme cases, nucleophilic ring-opening. In aqueous streams, the basicity of the amine will elevate the pH, potentially violating EPA RCRA corrosivity characteristics (pH ≥ 12.5) if left untreated [2].

Table 1: Physicochemical & Hazard Profile

Parameter	Operational Value	Mechanistic Implication for Disposal
Molecular Formula	C₆H₁₁NO	Low molecular weight organic; highly mobile in liquid phases and potentially volatile as a free base.
Functional Groups	2° Amine, Ketone	Amine acts as a nucleophile/base. Prone to exothermic reactions with electrophilic waste streams.
Ring Strain	~26 kcal/mol	Thermodynamically strained. Requires strict thermal control (cooling) during acid neutralization.
Aqueous pH	> 9.0 (Basic)	Requires mandatory pH adjustment prior to aqueous waste bulking to ensure regulatory compliance.

Operational Safety & Handling Protocol

Before generating or handling waste, the operational environment must be strictly controlled to prevent exposure to volatile amine vapors and skin absorption [3].

• Primary Engineering Controls: All transfers, quenching, and bulking procedures must be performed in a ducted chemical fume hood (face velocity of 80–100 fpm).

• Personal Protective Equipment (PPE): Wear standard flame-retardant lab coats, splash goggles, and double-layered nitrile gloves . Causality: Aliphatic amines can permeate single-layer nitrile over prolonged exposure; double-gloving creates a fail-safe barrier.

Step-by-Step Disposal Methodologies

Every protocol described below is designed as a self-validating system . This means the completion of a step provides a measurable physical indicator (e.g., pH stabilization, thermal equilibrium) that confirms the system is safe before you proceed to the next step.

Protocol A: Aqueous Waste Neutralization

Aqueous waste containing 1-(3-Methylazetidin-3-yl)ethan-1-one must be neutralized before it can be temporarily stored or transferred to institutional waste facilities [1].

• Baseline Assessment: Insert a calibrated pH probe into the aqueous waste stream. Causality: Establishing the baseline alkalinity dictates the required titration rate and prevents over-acidification.

• Thermal Control (Critical): Place the waste vessel in an ice-water bath (0–5 °C). Causality: The acid-base neutralization of the amine is highly exothermic. Cooling prevents the strained azetidine ring from thermally degrading and suppresses the volatilization of unprotonated free-base.

• Titration: Slowly add 1M Hydrochloric Acid (HCl) dropwise under continuous magnetic stirring.

• System Validation: Monitor the pH until it stabilizes between 6.0 and 8.0 . The protocol is validated only when the pH remains stable in this range for 5 consecutive minutes without further acid addition.

• Bulking: Transfer the neutralized solution to a designated, properly labeled "Aqueous Waste" carboy.

Protocol B: Organic Solvent Waste Segregation

When the compound is dissolved in organic reaction solvents, it must be segregated to prevent cross-reactivity [1].

• Electrophile Quenching: Ensure no reactive electrophiles (e.g., alkyl halides, sulfonyl chlorides) remain in the waste mixture. If present, quench the mixture with saturated aqueous sodium bicarbonate, separate the phases, and treat the aqueous layer using Protocol A. Causality: Unquenched electrophiles will react with the azetidine amine inside a sealed waste drum, generating dangerous heat and pressure.

• Halogenation Check: Determine if the primary solvent is halogenated (e.g., Dichloromethane, Chloroform) or non-halogenated (e.g., Methanol, Ethyl Acetate).

• Bulking: Transfer the organic layer to the respective "Halogenated Organic" or "Non-Halogenated Organic" waste drum.

• System Validation: Cap the drum with a pressure-venting closure. The system is validated if no temperature increase is detected on the drum's exterior after 15 minutes.

Protocol C: Contaminated Packaging & Sharps

• Container Rinsing: Do not rinse empty concentrated stock bottles with water, as the heat of solution can cause splattering. Instead, triple-rinse the container with a compatible organic solvent (e.g., Methanol).

• Rinsate Disposal: Pour the rinsate into the "Non-Halogenated Organic" waste drum.

• Defacing: Completely deface the original chemical label with a thick marker. The dry, triple-rinsed container can now be disposed of as standard solid hazardous waste [2].

Waste Stream Visualization

To ensure absolute clarity in the laboratory, follow this logical decision tree for routing 1-(3-Methylazetidin-3-yl)ethan-1-one waste.

Figure 1: Self-validating operational workflow for the segregation and disposal of azetidine waste.

Regulatory & Logistical Plan

To maintain full compliance with environmental regulations, your logistical plan must account for the final destruction of the chemical.

• Storage Logistics: Store all consolidated waste in High-Density Polyethylene (HDPE) drums. Avoid metal drums, as trace amines and aqueous environments can promote rapid corrosion. Drums must be kept in secondary containment pallets at temperatures below 25 °C.

• Final Destruction: Under EPA guidelines, the only acceptable final disposal method for nitrogenous heterocyclic compounds like 1-(3-Methylazetidin-3-yl)ethan-1-one is high-temperature incineration [2]. This ensures the complete cleavage of the strained ring and the conversion of the nitrogen content into harmless N₂ gas, preventing the release of toxic NOₓ emissions that occur during low-temperature burning.

References

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) Committee on Prudent Practices in the Laboratory URL: [Link]

• Title: Resource Conservation and Recovery Act (RCRA) Laws and Regulations Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Hazard Communication Standard (29 CFR 1910.1200) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: PubChem Compound Summary for CID 537224, Azetidine, 1-acetyl-2-methyl- (Utilized as a structural and thermodynamic proxy for azetidine derivative handling) Source: National Center for Biotechnology Information (NCBI) URL: [Link]